Cas no 1339785-86-2 (Ethyl 3-aminotetrahydrothiophene-3-carboxylate 1,1-dioxide)

• Product Name: Ethyl 3-aminotetrahydrothiophene-3-carboxylate 1,1-dioxide
• CAS No: 1339785-86-2
• MF: C₇H₁₃NO₄S
• MW: 207.24742102623
• CID: 6231580
• PubChem ID: 63165984
• Update Time: 2025-10-21

Ethyl 3-aminotetrahydrothiophene-3-carboxylate 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• ethyl 3-amino-1,1-dioxo-1lambda6-thiolane-3-carboxylate
• CS-0287599
• 1339785-86-2
• EN300-5153571
• Ethyl 3-aminotetrahydrothiophene-3-carboxylate 1,1-dioxide
• AKOS012467556

• Inchi： 1S/C7H13NO4S/c1-2-12-6(9)7(8)3-4-13(10,11)5-7/h2-5,8H2,1H3
• InChI Key： OSXDOQIESCBJIB-UHFFFAOYSA-N
• SMILES： S1(CCC(C(=O)OCC)(C1)N)(=O)=O

Computed Properties

• Exact Mass: 207.05652907g/mol
• Monoisotopic Mass: 207.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 94.8Ų

Additional information on Ethyl 3-aminotetrahydrothiophene-3-carboxylate 1,1-dioxide

Ethyl 3-Aminotetrahydrothiophene-3-Carboxylate 1,1-Dioxide: A Comprehensive Overview

Ethyl 3-aminotetrahydrothiophene-3-carboxylate 1,1-dioxide (CAS No. 1339785-86-2) is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of tetrahydrothiophenes, which are five-membered sulfur-containing heterocycles. The presence of the 1,1-dioxide group introduces interesting electronic properties, making it a versatile molecule for further functionalization and exploration in research and development.

Recent studies have highlighted the importance of tetrahydrothiophene derivatives in drug discovery and material science. The 3-amino group in this compound provides a site for further substitution, enabling the creation of bioactive molecules with potential therapeutic applications. For instance, researchers have explored the use of similar compounds in anti-inflammatory and anticancer drug development due to their ability to modulate key cellular pathways.

The synthesis of Ethyl 3-aminotetrahydrothiophene-3-carboxylate 1,1-dioxide involves a multi-step process that typically begins with the preparation of the parent tetrahydrothiophene ring. The introduction of the amino group and subsequent oxidation to form the dioxide are critical steps that determine the compound's reactivity and stability. Advanced techniques such as microwave-assisted synthesis and catalytic oxidation have been employed to optimize the production process, ensuring high yields and purity.

In terms of applications, this compound has shown promise in the field of polymer chemistry. Its ability to act as a building block for constructing advanced materials with tailored properties has been explored in recent studies. For example, researchers have reported the use of similar tetrahydrothiophene derivatives in the synthesis of biodegradable polymers for biomedical applications.

Moreover, the Ethyl ester group in this compound enhances its solubility in organic solvents, making it suitable for various chemical transformations. This feature is particularly advantageous in organic synthesis, where precise control over reaction conditions is essential. Recent advancements in asymmetric catalysis have further expanded the utility of this compound by enabling enantioselective syntheses of its derivatives.

The structural versatility of Ethyl 3-aminotetrahydrothiophene-3-carboxylate 1,1-dioxide also makes it a valuable tool in agrochemical research. Its potential as a precursor for herbicides or fungicides has been investigated, with promising results indicating its ability to inhibit key enzymes involved in plant pathogenesis.

In conclusion, Ethyl 3-aminotetrahydrothiophene-3-carboxylate 1,1-dioxide (CAS No. 1339785-86-2) is a multifaceted compound with wide-ranging applications across diverse fields. Its unique chemical structure and reactivity make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing both academic and industrial endeavors.